Cas no 2172143-75-6 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethyl)sulfanylacetic acid
• CAS No: 2172143-75-6
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6507569
• PubChem ID: 165811263
• Update Time: 2025-10-29

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethyl)sulfanylacetic acid
• 2172143-75-6
• 2-[(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}ethyl)sulfanyl]acetic acid
• EN300-1514311

• Inchi： 1S/C26H30N2O5S/c29-24(30)16-34-14-13-27-25(31)21-11-5-6-12-23(21)28-26(32)33-15-22-19-9-3-1-7-17(19)18-8-2-4-10-20(18)22/h1-4,7-10,21-23H,5-6,11-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DEJLYYAUCRYVBK-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C1CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethyl)sulfanylacetic acid

Research Brief on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethyl)sulfanylacetic acid (CAS: 2172143-75-6)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethyl)sulfanylacetic acid (CAS: 2172143-75-6). This compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a sulfanylacetic acid moiety, has garnered attention for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The following brief synthesizes the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and emerging biomedical applications.

The compound's structural complexity, characterized by the Fmoc-protected amine and the sulfanylacetic acid side chain, enables its utility in solid-phase peptide synthesis (SPPS). Recent studies have demonstrated its role as a versatile linker or building block for the construction of peptide-based therapeutics. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its use in the synthesis of cyclic peptides with enhanced stability and bioavailability, addressing challenges in oral drug delivery. The CAS number 2172143-75-6 has been frequently cited in patents related to peptide-conjugated drug candidates, underscoring its industrial relevance.

In addition to its synthetic applications, 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethyl)sulfanylacetic acid has been investigated for its role in bioconjugation strategies. A 2024 study in Bioconjugate Chemistry utilized this compound to develop antibody-drug conjugates (ADCs) with improved payload release kinetics. The sulfanylacetic acid moiety facilitated site-specific conjugation, reducing off-target effects—a critical advancement in oncology therapeutics. Furthermore, computational modeling studies have predicted its potential as a scaffold for protease inhibitors, leveraging the cyclohexylformamido group for selective binding.

Challenges in the large-scale production of this compound have also been addressed in recent industrial research. A patent by Sigma-Aldrich (2023) detailed an optimized synthetic route using microwave-assisted coupling reactions, achieving a 78% yield reduction in byproducts. Analytical characterization via NMR and HPLC-MS confirmed the compound's high purity (>98%), meeting pharmaceutical-grade standards. These developments are expected to lower production costs and accelerate preclinical testing of derivatives.

In conclusion, 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethyl)sulfanylacetic acid (2172143-75-6) represents a multifaceted tool in modern drug discovery. Its applications span from peptide synthesis to targeted drug delivery, supported by robust synthetic methodologies and growing preclinical evidence. Future research directions may explore its utility in CRISPR-based therapeutics and personalized medicine, further expanding its impact on the chemical biology landscape.